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Compound of Interest

Compound Name: cis-Epoxysuccinate

Cat. No.: B051997

An In-Depth Technical Guide to cis-Epoxysuccinate: Properties, Synthesis, and Biological
Applications

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development. It delves into the core chemical properties, synthesis, and
multifaceted biological activities of cis-epoxysuccinate, providing not just data, but the causal
insights behind its application in experimental settings.

Core Chemical Identity and Physicochemical
Properties

cis-Epoxysuccinate, also known by its IUPAC name (2R,3S)-oxirane-2,3-dicarboxylic acid, is
a dicarboxylic acid containing a strained epoxide ring.[1][2] This structural feature is central to
its chemical reactivity and diverse biological functions. It acts as a mechanism-based enzyme
inhibitor, a receptor agonist, and a valuable chiral precursor.[1][3][4]

The fundamental properties of cis-epoxysuccinate are summarized below for quick reference.
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Identifier Value Source
CAS Number 16533-72-5 [1][2][5][6]
Molecular Formula C4H40s [11[2][3][6]
Molecular Weight 132.07 g/mol [11[3][6]

(2R,39)-oxirane-2,3-
IUPAC Name _ o [1](2]
dicarboxylic acid

Epoxymaleic acid, cis-2,3-
Synonyms . . — [6]
Oxiranedicarboxylic acid

Melting Point 148-149 °C [5]

Boiling Point 467.5 £ 45.0 °C at 760 mmHg [5]

Synthesis of cis-Epoxysuccinate

The primary route for synthesizing cis-epoxysuccinate involves the epoxidation of maleic acid
or its salts using hydrogen peroxide.[7] This reaction is typically performed in the presence of a
catalyst, such as a tungstate or molybdate compound, to facilitate the transfer of an oxygen
atom to the double bond of the maleate molecule.[7][8] The use of a water-soluble alcohol in
the reaction medium has been shown to improve yield and purity by suppressing the hydrolysis
of the epoxide product into DL-tartrate.[9]

Workflow for Laboratory-Scale Synthesis

The following diagram illustrates a typical workflow for the synthesis and purification of sodium
cis-epoxysuccinate, based on established patent literature.
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Caption: Synthesis and purification workflow for Sodium cis-Epoxysuccinate.
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Experimental Protocol: Synthesis of Sodium cis-
Epoxysuccinate

This protocol is a generalized representation derived from industrial processes for producing

highly pure cis-epoxysuccinates.[9]

Preparation: In a temperature-controlled reaction vessel, dissolve sodium hydrogen maleate
in an aqueous solution containing 30-90% (v/v) of a water-soluble alcohol (e.g., methanol).[9]

Catalyst Addition: Add an epoxidation catalyst, such as sodium tungstate, to the solution.

Reaction Initiation: Heat the mixture to the target reaction temperature (e.g., 60-70°C). Once
stable, begin the dropwise addition of 30% hydrogen peroxide. The rate of addition should be
controlled to manage the exothermic reaction.[8]

Reaction Period: After the complete addition of hydrogen peroxide, maintain the reaction at
temperature for 3-5 hours to ensure complete conversion of the maleate.[9]

Crystallization: Cool the reaction solution to approximately 5°C to precipitate the sodium cis-
epoxysuccinate product.[8]

Isolation: Separate the precipitated crystals via filtration.

Purification: Wash the isolated crystals with a cold aqueous alcohol solution to remove
unreacted starting materials and by-products.

Drying: Dry the final product under vacuum to yield highly pure sodium cis-epoxysuccinate
crystals.

Multifaceted Biological Activity and Mechanisms of
Action

cis-Epoxysuccinate exhibits at least three distinct and significant biological activities, making

it a versatile tool for biochemical and pharmacological research.
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Potent Agonism of the Succinate Receptor
(SUCNR1/GPR91)

cis-Epoxysuccinate is a potent agonist of the Succinate Receptor 1 (SUCNRL1), a G-protein
coupled receptor.[3][10][11] Its potency is reported to be 10-20 times greater than that of the
endogenous ligand, succinate.[12] Activation of SUCNR1 by cis-epoxysuccinate initiates a
signaling cascade that has significant physiological effects, particularly in the cardiovascular
system.[5][13]

The binding of cis-epoxysuccinate to SUCNRL1 leads to the activation of both Gq and Gi
signaling pathways.[3][5] This dual activation results in the mobilization of intracellular calcium
([Caz*]i) and the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP
(CAMP) levels.[3][5][11]
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Caption: SUCNR1 signaling pathway activated by cis-Epoxysuccinate.
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In Vitro Activity ECso Value Cell Line Source
CcAMP Level Inhibition 2.7 uM HEK293 [31151[12]
[Ca2*]i Mobilization 191 uM HEK293 [31[5]
Gq Pathway Induction 42 uM HEK293 [31[5]
B-Arrestin 3 74 UM HEK293 [3][5]

Recruitment

Mechanism-Based Inhibition of Aspartic Proteases

cis-Epoxysuccinic acid serves as a covalent, irreversible inhibitor of certain aspartic proteases
like pepsin and cathepsin D.[1] The strained epoxide ring is susceptible to nucleophilic attack
by one of the catalytic aspartate residues in the enzyme's active site. This reaction forms a
stable ester adduct, permanently inactivating the enzyme.[1] This specific mechanism makes it
an invaluable tool for probing the active site structure and catalytic mechanisms of these
enzymes.[1]

Substrate for cis-Epoxysuccinate Hydrolase (CESH)

In the field of biocatalysis, cis-epoxysuccinate is the key substrate for cis-epoxysuccinate
hydrolases (CESHSs). These unique enzymes catalyze the asymmetric hydrolysis of the
epoxide ring to produce enantiomerically pure L-(+)- or D-(-)-tartaric acid.[1][4] The high
stereospecificity of CESH enzymes, often yielding a product with nearly 100% enantiomeric
excess, is critical for the industrial production of these valuable chiral building blocks.[4]
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Caption: Asymmetric hydrolysis of cis-Epoxysuccinate by CESH enzymes.

Standardized Research Protocols
Protocol 4.1: In Vitro cAMP Inhibition Assay

This protocol describes a method to quantify the effect of cis-epoxysuccinate on intracellular
CAMP levels in SUCNR1-expressing cells.

o Cell Culture: Culture HEK293 cells stably expressing the human SUCNRL1 receptor in an
appropriate medium until they reach 80-90% confluency.

o Cell Plating: Seed the cells into a 96-well plate at a suitable density and allow them to
adhere overnight.

o Compound Preparation: Prepare a stock solution of cis-epoxysuccinic acid in a suitable
solvent (e.g., DMSO). Create a serial dilution series to achieve final assay concentrations
ranging from 0.1 uM to 100 puM.[5]

o Assay Procedure: a. Remove the culture medium and wash the cells with a buffered saline
solution. b. Add a cAMP-stimulating agent (e.g., forskolin) to all wells except the negative
control. c. Immediately add the different concentrations of cis-epoxysuccinate to the
appropriate wells. d. Incubate for a defined period (e.g., 10-15 minutes) at 37°C.[5]
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» Detection: Lyse the cells and measure the intracellular cAMP concentration using a
commercially available cCAMP assay kit (e.g., HTRF, ELISA).

o Data Analysis: Plot the cCAMP concentration against the log of the cis-epoxysuccinate
concentration and fit the data to a four-parameter logistic equation to determine the ECso
value.

Protocol 4.2: In Vivo Blood Pressure Measurement in a
Rodent Model

This protocol outlines the procedure to assess the hypertensive effects of cis-epoxysuccinate
in rats.[5][12]

e Animal Model: Use male Wistar rats or a similar appropriate strain.[5]

¢ Acclimatization: Allow animals to acclimate to the laboratory environment for at least one
week.

e Surgical Preparation: Anesthetize the rats and surgically implant a catheter into the carotid
artery or femoral artery for direct blood pressure monitoring. Allow for a recovery period as
dictated by institutional guidelines.

o Compound Administration: Prepare a sterile solution of cis-epoxysuccinate for intravenous
injection. A typical dose is 1 mg/kg.[5][12]

e Measurement: a. Record a stable baseline blood pressure for at least 30 minutes before
injection. b. Administer the cis-epoxysuccinate solution as a single bolus via intravenous
(i.v.) injection (e.g., into the tail vein).[5] c. Continuously monitor and record the mean arterial
pressure, systolic pressure, and diastolic pressure for at least 60 minutes post-injection.

o Data Analysis: Calculate the change in blood pressure from the baseline at various time
points to determine the magnitude and duration of the hypertensive effect.

Safety, Handling, and Storage

Ensuring laboratory safety is paramount when working with any chemical reagent.
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» Hazard Classification:cis-Epoxysuccinic acid is classified as a skin irritant (GHS Category 2)
and a serious eye irritant (GHS Category 2A).[1] It may also cause respiratory irritation.[14]

o Personal Protective Equipment (PPE): Always wear nitrile gloves, safety goggles, and a lab
coat to prevent skin and eye contact.[1]

e Handling: All manipulations should be conducted within a certified chemical fume hood to
avoid inhalation of aerosols or dust.[1]

o Storage:

o Powder: Store the solid compound at 4°C in a tightly sealed container, protected from
light.[1]

o Solutions: Stock solutions should be stored at -20°C or -80°C. For example, solutions in
DMSO are stable for up to 1 month at -20°C or 6 months at -80°C when protected from
light.[3]

Conclusion

cis-Epoxysuccinate is a remarkably versatile molecule with significant utility in both
fundamental and applied sciences. Its role as a potent SUCNRL1 agonist provides a valuable
pharmacological tool for investigating metabolic and cardiovascular signaling. Concurrently, its
function as a specific enzyme inhibitor and as a substrate for chiral synthesis highlights its
importance in enzymology and industrial biocatalysis. A thorough understanding of its
properties, synthesis, and biological mechanisms, as detailed in this guide, is essential for
leveraging its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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